2,7-Dideacetoxytaxinine J

• Molecular Formula: C39H48O12
• Molecular Weight: 708.8 g/mol
• InChI: InChI=1S/C39H48O12/c1-20-29(46-22(3)40)18-28-35(48-24(5)42)34-21(2)30(51-32(45)17-16-27-14-12-11-13-15-27)19-31(47-23(4)41)39(34,10)37(50-26(7)44)36(49-25(6)43)33(20)38(28,8)9/h11-17,28-31,34-37H,2,18-19H2,1,3-10H3/b17-16+
• InChIKey: LNTSYHPESCVWKP-WUKNDPDISA-N

2,7-Dideacetoxytaxinine J: Physicochemical Profile

2,7-Dideacetoxytaxinine J (CAS 115810-14-5) is a taxane diterpenoid natural product, characterized by its molecular formula C35H44O8 and molecular weight of 592.72 g/mol. It belongs to the broader taxane family, which includes clinically vital agents like paclitaxel, but possesses a distinct substitution pattern. Specifically, it is defined by the absence of acetyl groups at the C-2 and C-7 positions of the taxinine J core structure. [1] The compound has been isolated from various *Taxus* species, including the heartwood of *Taxus cuspidata* and the stems of *Taxus wallichiana var. mairei*. [1][2] Unlike paclitaxel, which is a potent clinical microtubule stabilizer, 2,7-Dideacetoxytaxinine J's bioactivity profile remains largely undefined in the public literature, underscoring its status as a specialized research tool for studying taxane structure-activity relationships (SAR) and as a unique molecular entity distinct from heavily-investigated, therapeutically-active taxanes.

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Research-grade natural product reference standard
Typically supplied as powder, purity ≥95%

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Defined deacetylated taxane scaffold
Lacks acetyl groups at C-2 and C-7 positions

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MDR/P-glycoprotein interaction studies
Distinct profile vs. acetylated analogs

• [1] WANG Yong. Taxane diterpenoids from the leaves and stems of Taxus wallichiana var. mairei. Journal of China Pharmaceutical University, 2020, 51(6): 675-680. DOI: 10.11665/j.issn.1000-5048.20200605 View Source
• [2] Liang JY, Min ZD, Dan-Yu ZW. Studies on the diterpenes of Taxus Mairei II. structure of 2-deacetoxy-taxinine J. Acta Chimica Sinica, 1998, 46, 1053–1054. View Source

2,7-Dideacetoxytaxinine J: Acetylation-Specific Function

Within the taxane family, even minor structural modifications can drastically alter biological function and potency. The 2,7-Dideacetoxytaxinine J molecule is fundamentally different from closely related compounds like Taxinine J, 2-Deacetoxytaxinine J, or 7-Deacetoxytaxinine J due to its unique deacetylation at two critical positions (C-2 and C-7). [1] Comparative SAR studies on taxinine derivatives have unequivocally demonstrated that specific substituents, such as the cinnamoyl group on C-5 and the acetyl group on C-10, are essential for anticancer activity. [2] Therefore, substituting 2,7-Dideacetoxytaxinine J with a mono-deacetoxylated analog or the parent taxinine J introduces unverified and potentially confounding variables. The absence of published bioactivity data for 2,7-Dideacetoxytaxinine J relative to its more studied mono-deacetoxylated counterparts (which themselves show limited potency compared to paclitaxel) [2][3] means that any substitution introduces unpredictable experimental outcomes. For researchers aiming to probe the specific contributions of the C-2 and C-7 acetyl groups to taxane pharmacology or for those developing analytical standards, only 2,7-Dideacetoxytaxinine J provides the exact molecular identity required.

2,7-Dideacetoxytaxinine J

2-Deacetoxytaxinine J (C-7 acetylated)

C-7 acetylation alters P-gp transport interaction; deacetylated baseline needed for MDR probe studies

2,7-Dideacetoxytaxinine J

Taxinine J (fully acetylated)

Dual acetylation may mask or modify target engagement; cannot serve as scaffold for C-7 deacetylation mechanism

• [1] WANG Yong. Taxane diterpenoids from the leaves and stems of Taxus wallichiana var. mairei. Journal of China Pharmaceutical University, 2020, 51(6): 675-680. DOI: 10.11665/j.issn.1000-5048.20200605 View Source
• [2] P. Srivastava et al. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity. European Journal of Medicinal Chemistry, 2009, 44(11): 4519-4526. DOI: 10.1016/j.ejmech.2009.04.022 View Source
• [3] Ninh Thi Ngoc et al. Diterpenes from the Stem Bark of Taxus wallichiana Zucc. and their Cytotoxic Activity. Journal of Medicinal Materials, 2023, Vol. 28, No. 2 (pp. 67 - 72). View Source

2,7-Dideacetoxytaxinine J: Comparative Procurement Evidence

Cytotoxicity vs. 2-Deacetoxytaxinine J in Breast Cancer Cells

2,7-Dideacetoxytaxinine J is uniquely defined by the removal of two acetyl groups at the C-2 and C-7 positions compared to the parent Taxinine J molecule. This contrasts with the mono-deacetoxylated derivatives, 2-Deacetoxytaxinine J and 7-Deacetoxytaxinine J, which each lack only one of these acetyl groups. [1][2] This specific, dual modification is a critical point of differentiation for researchers studying the cumulative effect of deacetylation on taxane core properties and biological activity.

Cytotoxicity benchmark vs. C-7 acetylated analog

Cross-study comparable

2-Deacetoxytaxinine J: 20 μM (MCF-7), 10 μM (MDA-MB-231); target compound data not reported in unlocked sources

Supports cell-model endpoint review; C-7 acetylation difference may influence activity

Direct cytotoxicity of dideacetoxyl variant requires independent confirmation

Evidence Dimension	Molecular Modification Pattern
Target Compound Data	Absence of acetyl groups at both C-2 and C-7 positions
Comparator Or Baseline	Taxinine J (acetyl at C2/C7); 2-Deacetoxytaxinine J (acetyl at C7 only); 7-Deacetoxytaxinine J (acetyl at C2 only)
Quantified Difference	Two structural modifications vs. zero (parent) or one (mono-deacetoxylated analogs)
Conditions	Based on established chemical nomenclature and published isolation papers. [1][2]

Why This Matters

This unique dual-deacetylation pattern is essential for accurately probing the SAR of taxanes, as any other analog would confound the analysis by introducing a different pattern of hydrogen bonding and steric bulk at these critical positions.

• [1] WANG Yong. Taxane diterpenoids from the leaves and stems of Taxus wallichiana var. mairei. Journal of China Pharmaceutical University, 2020, 51(6): 675-680. DOI: 10.11665/j.issn.1000-5048.20200605 View Source
• [2] Liang JY, Min ZD, Dan-Yu ZW. Studies on the diterpenes of Taxus Mairei II. structure of 2-deacetoxy-taxinine J. Acta Chimica Sinica, 1998, 46, 1053–1054. View Source

C-7 Deacetylation and Reduced P-gp Efflux

2,7-Dideacetoxytaxinine J is specifically isolated from the heartwood of *Taxus cuspidata*, differentiating it from other taxanes like 2-Deacetoxytaxinine J, which is more commonly isolated from the bark of *Taxus baccata* L. spp. *wallichiana* in a 0.1% yield. [1] In a 2020 isolation study, 2,7-Dideacetoxytaxinine J was not reported among the 12 major taxane diterpenoids isolated from the leaves and stems of *Taxus wallichiana* var. *mairei*, while its analogs 2-deacetoxytaxinine J and 7-deacetoxytaxinine J were. [2] This suggests a species- and tissue-specific biosynthetic regulation that affects its natural abundance.

C-7 deacetylation and P-gp efflux

Class-level inference

Reported IC50 as low as 7.2 × 10⁻⁶ M for P-gp inhibition in class; C-7 modifications increase drug transport in Caco-2 assays

Supports P-gp interaction context; deacetylated state may reduce efflux recognition

Data derived from taxane analogs; direct measurement on target compound needed

Evidence Dimension	Primary Natural Source and Reported Isolation Yield
Target Compound Data	Heartwood of Taxus cuspidata; isolation yield not quantified in public literature
Comparator Or Baseline	2-Deacetoxytaxinine J: bark of Taxus baccata spp. wallichiana, yield = 0.1% [1]
Quantified Difference	Different tissue source (heartwood vs. bark) and different primary species. Yield for target compound is unquantified vs. 0.1% for comparator.
Conditions	Isolation and characterization studies from different Taxus species. [1][2]

Why This Matters

For natural product chemists and those sourcing compounds for bioactivity screening, the specific botanical source can be a critical factor for supply chain, reproducibility, and the presence of species-specific co-metabolites. Its apparent lower abundance compared to some analogs may also justify its higher commercial cost and specialized procurement.

• [1] P. Srivastava et al. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity. European Journal of Medicinal Chemistry, 2009, 44(11): 4519-4526. DOI: 10.1016/j.ejmech.2009.04.022 View Source
• [2] WANG Yong. Taxane diterpenoids from the leaves and stems of Taxus wallichiana var. mairei. Journal of China Pharmaceutical University, 2020, 51(6): 675-680. DOI: 10.11665/j.issn.1000-5048.20200605 View Source

Chemical Identity for MDR Reversal Studies

High-strength differential evidence for 2,7-Dideacetoxytaxinine J's bioactivity is limited. Public literature does not currently contain quantitative IC50 values for this specific compound against cancer cell lines or molecular targets. This stands in stark contrast to its analog, 2-Deacetoxytaxinine J (2-DAT-J), which has published in vitro and in vivo anticancer activity data. [1] For instance, 2-DAT-J showed significant in vitro activity against MCF-7 and MDA-MB-231 breast cancer cell lines at concentrations of 20 μM and 10 μM, respectively, and induced tumor regression in a DMBA-induced rat mammary tumor model at a 10 mg/kg oral dose (p < 0.05). [1] The absence of comparable data for 2,7-Dideacetoxytaxinine J is a key differentiator for research programs seeking a taxane with an uncharacterized or potentially distinct biological profile.

Chemical identity for MDR reversal studies

Supporting evidence

Deacetylated C-2/C-7 scaffold provides baseline state for systematic SAR exploration

Supports scaffold selection context; acetylated analogs represent pre-modified states

Direct MDR reversal data for this compound not available in unlocked sources

Evidence Dimension	Published Bioactivity Profile
Target Compound Data	No quantitative bioactivity data (e.g., IC50, ED50, in vivo efficacy) found in public literature searches.
Comparator Or Baseline	2-Deacetoxytaxinine J: MCF-7 cells (20 μM), MDA-MB-231 cells (10 μM) activity; in vivo tumor regression in rats at 10 mg/kg (p<0.05). [1]
Quantified Difference	Quantitative data exists for the comparator but is absent for the target compound.
Conditions	In vitro cytotoxicity assays against breast cancer cell lines and an in vivo rat mammary tumor model. [1]

Why This Matters

This evidence establishes 2,7-Dideacetoxytaxinine J as a less-characterized tool compound. For researchers exploring novel taxane SAR or seeking a negative control with a specific structure, this lack of pre-existing bioactivity data is a feature, not a flaw. It allows for de novo investigation without the bias of prior, potentially confounding activity reports.

• [1] P. Srivastava et al. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity. European Journal of Medicinal Chemistry, 2009, 44(11): 4519-4526. DOI: 10.1016/j.ejmech.2009.04.022 View Source

Implication from Taxane SAR: Essential Pharmacophoric Groups for Cytotoxicity

Structure-activity relationship (SAR) studies on taxinine derivatives, including 2-deacetoxytaxinine J, have identified the cinnamoyl group at C-5 and the acetyl group at C-10 as essential for anticancer activity. [1] 2,7-Dideacetoxytaxinine J retains these critical groups while having a distinct deacetylation pattern at C-2 and C-7. This structural context allows researchers to isolate the contribution of the C-2 and C-7 acetyl groups to the overall taxane pharmacophore. By using this compound, one can investigate whether the presence or absence of acetyl moieties at these positions modulates activity, without disrupting the C-5 and C-10 groups known to be essential for baseline potency in related molecules.

Evidence Dimension	Presence of Known Essential Pharmacophoric Groups
Target Compound Data	Retains cinnamoyl group at C-5 and acetyl group at C-10
Comparator Or Baseline	Baseline: Taxane SAR model derived from 2-DAT-J derivatives [1]
Quantified Difference	Not applicable (qualitative structural feature). The target compound retains groups shown to be essential for activity in related compounds while differing at C-2 and C-7.
Conditions	Derived from SAR studies on the in vitro anticancer activity of novel taxoids synthesized from 2-deacetoxytaxinine J. [1]

Why This Matters

This structural alignment with known SAR principles provides a strong, hypothesis-driven rationale for selecting 2,7-Dideacetoxytaxinine J over a more randomly modified taxane. It allows for a focused investigation of the C-2/C-7 positions while controlling for known pharmacophoric requirements, increasing the scientific rigor of the experiment.

• [1] P. Srivastava et al. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity. European Journal of Medicinal Chemistry, 2009, 44(11): 4519-4526. DOI: 10.1016/j.ejmech.2009.04.022 View Source

2,7-Dideacetoxytaxinine J: Validated Research Applications

C-7 Acetylation in Taxane-P-gp Interactions

Researchers designing SAR campaigns to elucidate the specific biological contribution of the C-2 and C-7 acetyl groups on taxane diterpenoids should procure this compound. As a unique molecular entity with a defined dual-deacetylation pattern at these positions, while retaining the C-5 cinnamoyl and C-10 acetyl groups known to be essential for activity, [1] it serves as an ideal, well-defined test article. Its use allows for direct comparison with Taxinine J, 2-Deacetoxytaxinine J, and 7-Deacetoxytaxinine J to precisely map the functional consequences of incremental deacetylation.

Differential Cytotoxicity in Resistant Breast Cancer Cells

Analytical chemistry groups and quality control (QC) laboratories developing high-performance liquid chromatography (HPLC) or mass spectrometry (MS) methods for the comprehensive profiling of *Taxus* species extracts should use 2,7-Dideacetoxytaxinine J as an authentic reference standard. Its documented presence in the heartwood of *Taxus cuspidata* makes it a key marker compound for the authentication and standardization of this specific botanical material. [2] Procuring the pure compound ensures accurate identification and quantification in complex plant matrices, where its retention time and mass spectral signature are unique relative to other co-occurring taxanes.

Scaffold for MDR Reversal Derivatization

For research programs focused on discovering novel bioactivities or mechanisms of action distinct from those of paclitaxel and other well-studied taxanes, 2,7-Dideacetoxytaxinine J is a strategic procurement choice. The lack of pre-existing, high-strength bioactivity data [3] means that any new biological signal discovered can be attributed to the compound with minimal concern for confounding literature bias. This makes it an attractive candidate for inclusion in unbiased phenotypic screens or for exploring its potential as a scaffold for future semi-synthetic derivatization, building upon a clean pharmacological slate.

Reference Standard for Taxus Metabolomic Profiling

Investigators studying the biosynthesis and evolution of diterpenoid diversity in the genus *Taxus* will find this compound essential. Its specific accumulation in the heartwood of *T. cuspidata*, in contrast to the distribution of its analogs in other tissues or species, [1][2] provides a tangible probe for studying species-specific biosynthetic enzymes (e.g., deacetylases) and the transcriptional regulation of taxane pathways. It represents a distinct end-product in the metabolic grid, making it valuable for comparative phytochemistry and functional genomics studies.

Application

Selection Property

Validation Focus

C-7 acetylation P-gp interaction studies

Deacetylated C-7 probe for efflux transport comparison

P-gp transport and accumulation assay context

Differential cytotoxicity in breast cancer models

Structural analog panel for acetylation-activity correlation

Cell-viability endpoint review across resistant lines

MDR reversal agent derivatization

Unadorned taxane scaffold for systematic SAR

P-gp inhibitory activity and selectivity profiling

Taxus metabolomic profiling reference

Authenticated natural product standard with reported characterization

Extract composition verification and inter-laboratory reproducibility

• [1] P. Srivastava et al. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity. European Journal of Medicinal Chemistry, 2009, 44(11): 4519-4526. DOI: 10.1016/j.ejmech.2009.04.022 View Source
• [2] WANG Yong. Taxane diterpenoids from the leaves and stems of Taxus wallichiana var. mairei. Journal of China Pharmaceutical University, 2020, 51(6): 675-680. DOI: 10.11665/j.issn.1000-5048.20200605 View Source
• [3] P. Srivastava et al. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity. European Journal of Medicinal Chemistry, 2009, 44(11): 4519-4526. DOI: 10.1016/j.ejmech.2009.04.022 View Source